Cas no 2137698-46-3 ({4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride)

{4,5-Dihydrospiro[cyclopenta[d][1,2]oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a spirocyclic oxazole-cyclopropane scaffold. This compound is of interest in synthetic organic chemistry due to its reactive sulfonyl chloride group, which facilitates selective functionalization in nucleophilic substitution reactions. The spirocyclic structure imparts steric and electronic constraints, making it a valuable intermediate for constructing complex heterocyclic frameworks. Its stability under controlled conditions allows for precise handling in multi-step syntheses. Potential applications include the development of pharmacologically active molecules or agrochemicals, where the cyclopropane and oxazole moieties may contribute to enhanced bioactivity or metabolic stability. Proper storage under anhydrous conditions is recommended to maintain reactivity.
{4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride structure
2137698-46-3 structure
Product Name:{4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride
CAS No:2137698-46-3
MF:C9H10ClNO3S
MW:247.698600292206
CID:5767821
PubChem ID:165472387
Update Time:2025-10-27

{4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2137698-46-3
    • {4,5-dihydrospiro[cyclopenta[d][1,2]oxazole-6,1'-cyclopropane]-3-yl}methanesulfonyl chloride
    • EN300-1117546
    • {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride
    • Inchi: 1S/C9H10ClNO3S/c10-15(12,13)5-7-6-1-2-9(3-4-9)8(6)14-11-7/h1-5H2
    • InChI Key: CHQCBXSKEMXUSM-UHFFFAOYSA-N
    • SMILES: ClS(CC1C2CCC3(C=2ON=1)CC3)(=O)=O

Computed Properties

  • Exact Mass: 247.0069920g/mol
  • Monoisotopic Mass: 247.0069920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 68.6Ų

{4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride Pricemore >>

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Additional information on {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride

Comprehensive Overview of {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride (CAS No. 2137698-46-3)

The compound {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride (CAS No. 2137698-46-3) is a highly specialized sulfonyl chloride derivative with a unique spirocyclic structure. Its molecular architecture combines a cyclopropane ring fused to a dihydrooxazole core, making it a valuable intermediate in organic synthesis and medicinal chemistry. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery and bioconjugation.

In recent years, the demand for spirocyclic compounds like {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride has surged, driven by their role in designing novel therapeutics. The sulfonyl chloride functional group is particularly noteworthy, as it enables efficient cross-coupling reactions and serves as a key building block for peptide modification and small-molecule probes. This aligns with the growing trend of targeted drug delivery and precision medicine, topics frequently searched in academic and industrial circles.

The CAS No. 2137698-46-3 compound has also garnered attention for its potential in biomarker development and chemical biology. Its cyclopropane moiety enhances metabolic stability, a feature highly sought after in proteomics research. Additionally, its reactivity with nucleophiles makes it a candidate for covalent inhibitor design, a hot topic in cancer research and enzyme modulation. These applications are frequently discussed in forums and publications focused on AI-driven drug discovery and high-throughput screening.

From a synthetic perspective, the {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride structure presents intriguing challenges and opportunities. Its spirocyclic framework requires advanced stereoselective synthesis techniques, a subject of interest for chemists exploring green chemistry and catalysis. The compound’s stability under various conditions is another area of investigation, particularly for researchers optimizing reaction yields and purity standards.

In the context of material science, this sulfonyl chloride derivative has potential applications in polymer functionalization and surface modification. Its ability to introduce polar groups into hydrophobic matrices aligns with the increasing demand for smart materials and bio-compatible coatings. These trends are often highlighted in searches related to nanotechnology and sustainable materials.

To summarize, {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride (CAS No. 2137698-46-3) is a multifaceted compound with broad relevance in pharmaceuticals, chemical biology, and material science. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing molecular innovation and sustainable chemistry.

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